Cas no 2123483-49-6 (WNK inhibitor 12)

• Product Name: WNK inhibitor 12
• CAS No: 2123483-49-6
• MF: C₂₁H₂₁Cl₂N₅OS
• MW: 462.395340681076
• CID: 5065681
• PubChem ID: 137660903
• Update Time: 2025-07-02

WNK inhibitor 12 Chemical and Physical Properties

Names and Identifiers

• WNK inhibitor 12
• WNK 476
• WNK-476
• WNK IN 12
• WNKIN12
• WNK-IN-12
• WNK-IN-11-d3
• G18329
• AKOS040745782
• MS-28571
• CS-0133831
• [4-[(4-chlorophenyl)methyl]piperazin-1-yl]-[5-chloro-2-[2-(trideuteriomethylamino)-1,3-thiazol-4-yl]pyridin-4-yl]methanone
• DA-78985
• WNK-IN-11 D3
• CHEMBL4098876
• SCHEMBL22972979
• BDBM50258547
• HY-112094S
• 2123483-49-6

• Inchi： 1S/C21H21Cl2N5OS/c1-24-21-26-19(13-30-21)18-10-16(17(23)11-25-18)20(29)28-8-6-27(7-9-28)12-14-2-4-15(22)5-3-14/h2-5,10-11,13H,6-9,12H2,1H3,(H,24,26)
• InChI Key： MVXAYIXYYOVALX-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2C=CC(Cl)=CC=2)CC1)(C1=C(C=NC(C2=CSC(NC([H])([H])[H])=N2)=C1)Cl)=O

Computed Properties

• Exact Mass: 464.1032171g/mol
• Monoisotopic Mass: 464.1032171g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on WNK inhibitor 12

WNK Inhibitor 12: A Targeted Compound with CAS No. 2123483-49-6 for Advanced Therapeutic Applications

CAS No. 2123483-49-6 represents a novel compound with significant potential in the field of WNK inhibitor 12 research. This molecule has garnered attention due to its unique structural properties and its ability to modulate the WNK (With No lysine) kinase family, which plays a critical role in cellular signaling pathways. Recent studies have highlighted the therapeutic relevance of WNK inhibitor 12 in managing metabolic disorders, hypertension, and kidney-related pathologies. The compound's pharmacological profile, as defined by its CAS No. 2123483-49-6 identifier, aligns with emerging trends in precision medicine and targeted drug development.

As of 2024, the WNK inhibitor 12 compound has been extensively evaluated in preclinical models to assess its efficacy in modulating WNK1 and WNK4 isoforms. These kinases are implicated in the regulation of sodium reabsorption in the renal distal convoluted tubule, making them attractive targets for the treatment of hypertension and polycystic kidney disease (PKD). The CAS No. 2123483-49-6 compound has demonstrated promising results in reducing intracellular sodium levels and mitigating oxidative stress in renal epithelial cells, as reported in a study published in Journal of Pharmacology and Experimental Therapeutics (2024). This finding underscores the importance of WNK inhibitor 12 as a potential therapeutic agent for chronic kidney disease (CKD) and related complications.

The WNK inhibitor 12 compound is characterized by its ability to selectively inhibit the activity of WNK kinases without affecting other kinase families, which is a critical factor in minimizing off-target effects. This selectivity is attributed to the compound's molecular structure, which includes a unique scaffold that binds to the ATP-binding site of WNK kinases. The CAS No. 2123483-49-6 compound's mechanism of action has been further elucidated through molecular docking studies and in vitro assays, which reveal its high affinity for the WNK1 and WNK4 isoforms. These findings are consistent with recent advancements in kinase-targeted drug discovery, where the focus has shifted toward developing compounds with improved specificity and reduced toxicity.

Recent research has also explored the potential of WNK inhibitor 12 in the context of metabolic syndrome and type 2 diabetes. A 2024 study in Cell Metabolism demonstrated that the CAS No. 2123483-49-6 compound reduces insulin resistance by modulating the WNK-SPAK signaling pathway, which is known to regulate ion transport and cellular metabolism. This discovery highlights the versatility of WNK inhibitor 12 in addressing complex diseases that involve multiple signaling pathways. The compound's ability to target both renal and metabolic pathways makes it a compelling candidate for the development of multi-target therapies.

From a pharmacokinetic perspective, the WNK inhibitor 12 compound exhibits favorable properties that enhance its therapeutic potential. Studies have shown that the CAS No. 2123483-49-6 compound has good oral bioavailability, with a half-life of approximately 4 hours in preclinical models. This pharmacokinetic profile is advantageous for chronic disease management, as it allows for once-daily dosing and sustained therapeutic effects. Additionally, the compound's low protein binding capacity reduces the risk of drug-drug interactions, which is a significant consideration in the development of new therapeutic agents.

The WNK inhibitor 12 compound has also been evaluated for its safety profile in preclinical studies. A 2024 report in Drug Safety indicated that the CAS No. 2123483-49-6 compound is well-tolerated in animal models, with minimal toxicity observed at therapeutic doses. These findings are crucial for the advancement of WNK inhibitor 12 into clinical trials, as they provide a strong foundation for its safety assessment. The absence of significant adverse effects in preclinical models suggests that the compound may have a favorable risk-benefit profile for human use.

Recent advancements in computational modeling have further supported the development of WNK inhibitor 12. Machine learning algorithms have been employed to predict the compound's binding affinity to WNK kinases, with results showing high accuracy in identifying the most effective molecular interactions. These computational tools have enabled researchers to optimize the CAS No. 2123483-49-6 compound's structure for improved potency and selectivity. This integration of computational methods with experimental studies exemplifies the collaborative approach required to advance drug discovery in the biomedical field.

The therapeutic potential of WNK inhibitor 12 is further supported by its role in modulating the WNK-SPAK pathway, which is implicated in the pathogenesis of several diseases. For instance, the CAS No. 2123483-49-6 compound has been shown to reduce the proliferation of renal epithelial cells in models of polycystic kidney disease. This effect is mediated through the inhibition of WNK1 activity, which is known to drive cyst formation in PKD. The compound's ability to target this pathway highlights its potential as a therapeutic agent for genetic disorders that affect kidney function.

In addition to its applications in kidney and metabolic diseases, the WNK inhibitor 12 compound has shown promise in the treatment of hypertension. A 2024 study in Hypertension demonstrated that the CAS No. 2123483-49-6 compound reduces blood pressure in spontaneously hypertensive rats by inhibiting the WNK1-SPAK pathway, which is critical for sodium reabsorption in the kidneys. These findings suggest that the compound may offer a novel therapeutic approach for managing hypertension, particularly in patients who do not respond to conventional antihypertensive medications.

The development of WNK inhibitor 12 also reflects the growing emphasis on personalized medicine in the treatment of complex diseases. By targeting specific molecular pathways, the CAS No. 2123483-49-6 compound can be tailored to individual patient needs, improving treatment outcomes and reducing the risk of adverse effects. This approach is particularly relevant for patients with comorbidities, such as those with both hypertension and type 2 diabetes, who may benefit from a single therapeutic intervention that addresses multiple disease mechanisms.

As the field of biomedical research continues to evolve, the WNK inhibitor 12 compound represents a significant advancement in the development of targeted therapies for metabolic and renal disorders. The integration of cutting-edge technologies, including computational modeling and in vitro assays, has enabled researchers to optimize the CAS No. 2123483-49-6 compound's properties for improved efficacy and safety. These innovations underscore the importance of interdisciplinary collaboration in advancing drug discovery and improving patient care.

Future research on WNK inhibitor 12 will likely focus on its potential applications in clinical settings. Preclinical studies have demonstrated the compound's efficacy in animal models, and the next step is to evaluate its safety and effectiveness in human trials. The CAS No. 2123483-49-6 compound's potential as a therapeutic agent for chronic diseases such as hypertension, diabetes, and PKD highlights the need for further investigation into its long-term effects and optimal dosing regimens.

In conclusion, the WNK inhibitor 12 compound, identified by its CAS No. 2123483-49-6 identifier, represents a promising advancement in the field of biomedical research. Its ability to selectively target WNK kinases and modulate multiple disease pathways positions it as a potential therapeutic agent for a range of metabolic and renal disorders. As research continues to uncover the full potential of WNK inhibitor 12, it is likely to play a significant role in the development of innovative treatments for complex diseases, ultimately improving patient outcomes and quality of life.

For further information on the WNK inhibitor 12 compound and its potential applications, readers are encouraged to consult recent publications in the field of pharmacology and biomedical research. The continued exploration of this compound's properties and therapeutic potential will undoubtedly contribute to the advancement of targeted therapies in the years to come.